5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%
Overview
Description
5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% (5-OH-2-MTP) is a synthetic compound with a wide range of applications in the scientific research field. It has been studied extensively for its biochemical and physiological effects, as well as its potential applications in lab experiments.
Scientific Research Applications
5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% has a wide range of applications in the scientific research field. It has been studied for its potential applications in drug discovery, as a chemical tool for studying enzyme inhibition, and as a potential therapeutic agent. It has also been studied for its potential applications in the fields of biochemistry, pharmacology, and toxicology.
Mechanism of Action
The exact mechanism of action of 5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays an important role in the nervous system. Inhibition of this enzyme can result in increased levels of acetylcholine, which can have a variety of effects, including increased alertness, improved memory, and improved muscle control.
Biochemical and Physiological Effects
5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% has been studied for its biochemical and physiological effects. In animal studies, it has been shown to increase alertness and improve memory. It has also been shown to reduce inflammation and oxidative stress, as well as to improve muscle control. In addition, it has been shown to have anti-cancer properties and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% in laboratory experiments has several advantages. It is relatively stable, non-toxic, and easy to synthesize. It is also relatively inexpensive and can be used in a variety of applications, including drug discovery and enzyme inhibition studies. However, it is important to note that 5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% is a synthetic compound and has not been tested in humans, so its safety and efficacy in humans are not yet known.
Future Directions
There are a variety of potential future directions for research into 5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95%. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. In addition, further research could be conducted to explore its potential applications in drug discovery and therapeutic applications. Finally, further research could be conducted to explore its potential toxicity and safety profile.
Synthesis Methods
5-Hydroxy-2-(4-methoxy-3-trifluoromethylphenyl)pyridine, 95% is synthesized through a multi-step process. The first step involves the reaction of 4-methoxy-3-trifluoromethylphenyl bromide with pyridine in the presence of a base, such as sodium hydroxide. This reaction produces the intermediate 5-bromo-2-methoxy-3-trifluoromethylphenylpyridine. The intermediate is then reacted with a reducing agent, such as sodium borohydride, to produce 5-hydroxy-2-methoxy-3-trifluoromethylphenylpyridine. The final product is then purified by recrystallization to obtain a 95% pure sample.
properties
IUPAC Name |
6-[4-methoxy-3-(trifluoromethyl)phenyl]pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NO2/c1-19-12-5-2-8(6-10(12)13(14,15)16)11-4-3-9(18)7-17-11/h2-7,18H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADQWVMHIMYLIPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NC=C(C=C2)O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692782 |
Source
|
| Record name | 6-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261963-41-0 |
Source
|
| Record name | 3-Pyridinol, 6-[4-methoxy-3-(trifluoromethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261963-41-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-[4-Methoxy-3-(trifluoromethyl)phenyl]pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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